Oxepan-4-ylmethanamine
Overview
Description
Oxepan-4-ylmethanamine is a chemical compound with a CAS Number of 1367992-64-0 . It is used in scientific research and has diverse applications including drug development, organic synthesis, and material science.
Molecular Structure Analysis
The molecular weight of Oxepan-4-ylmethanamine is 129.2 . The IUPAC name is 4-oxepanylmethanamine and the InChI code is 1S/C7H15NO/c8-6-7-2-1-4-9-5-3-7/h7H,1-6,8H2 .Physical And Chemical Properties Analysis
Oxepan-4-ylmethanamine is a liquid at room temperature . The storage temperature is 4 degrees Celsius .Scientific Research Applications
1. Corrosion Inhibition
Diamine aromatic epoxy pre-polymers, related to Oxepan-4-ylmethanamine, have been studied for their potential in inhibiting corrosion of carbon steel in acidic mediums. These pre-polymers were evaluated using a variety of experimental and computational techniques, demonstrating their effectiveness as corrosion inhibitors. Specifically, the study identified that these compounds act as mixed-type inhibitors, providing significant protection for carbon steel in acidic environments (Dagdag et al., 2019).
2. Synthetic Chemistry
Oxepan derivatives, closely related to Oxepan-4-ylmethanamine, have been synthesized through platinum-catalyzed enyne cyclization and cyclopropane cleavage processes. These methods offer a route for creating oxepane derivatives, which are valuable in various chemical synthesis applications (Nevado, Ferrer, & Echavarren, 2004).
3. Radiotracer Synthesis
In nuclear medicine, derivatives of Oxepan-4-ylmethanamine have been used in the synthesis of radiotracers. For example, Doxepin, which contains an oxepan ring, was labeled with carbon-11 to study the histamine H1 receptor. This synthesis process is significant in creating compounds for medical imaging, particularly for studying brain receptors (Ravert, Dannals, Wilson, & Wagner, 1992).
4. Neuropharmacology
Research in neuropharmacology has explored the use of oxepan-4-ylmethanamine derivatives. For instance, a neurokinin-1 receptor antagonist with an oxepan component showed efficacy in pre-clinical tests relevant to clinical applications in emesis and depression, highlighting the potential of such compounds in treating neurological conditions (Harrison et al., 2001).
5. Analytical Methodology
Oxepan-4-ylmethanamine compounds have been utilized in developing analytical methods for studying metabolites in human plasma. This is crucial in supporting clinical studies by enabling the simultaneous analysis of various compounds in plasma, aiding in the understanding of drug metabolism and pharmacokinetics (Hara et al., 2004).
Safety And Hazards
The safety information for Oxepan-4-ylmethanamine indicates that it is classified under the GHS05 pictogram, with the signal word "Danger" . Hazard statements include H227 and H314 . Precautionary statements include P210, P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P370+P378, P403+P235, P405, and P501 .
properties
IUPAC Name |
oxepan-4-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c8-6-7-2-1-4-9-5-3-7/h7H,1-6,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCQSKZVJELDYPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCOC1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Oxepan-4-ylmethanamine | |
CAS RN |
1367992-64-0 |
Source
|
| Record name | 1-(oxepan-4-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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